6-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 6-[[3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-[(3-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C20H12BrF2N7O2/c21-14-7-12(4-5-15(14)23)18-25-16(32-27-18)9-29-10-24-19-17(20(29)31)26-28-30(19)8-11-2-1-3-13(22)6-11/h1-7,10H,8-9H2
• InChI Key: VOQQLPLECVACHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC(=C(C=C5)F)Br)N=N2
• Molecular Formula: C20H12BrF2N7O2
• Molecular Weight: 500.3 g/mol

Description

6-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C20H12BrF2N7O2 and its molecular weight is 500.264. The purity is usually 95%.
BenchChem offers high-quality 6-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)-3-(3-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

• A study by Menteşe, Ülker, and Kahveci (2015) explored the synthesis of benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings, similar in structure to the compound . These derivatives displayed significant α-glucosidase inhibitory, antimicrobial, and antioxidant activities, suggesting potential biomedical applications for similar compounds (Menteşe, Ülker, & Kahveci, 2015).

Synthesis and Characterization for Antimicrobial Properties

• Lahmidi et al. (2019) synthesized a novel derivative of pyrimidine containing the 1,2,4-triazolo[1,5-a]pyrimidine ring and evaluated its antibacterial activity. The study's focus on the synthesis and characterization of these compounds, including their antimicrobial potential, is relevant for understanding similar compounds (Lahmidi et al., 2019).

Anticonvulsant Activity

• Research by Kelley et al. (1995) investigated analogs of 9-(2-fluorobenzyl)-6-(methylamino)-9H-purine with modified imidazole rings, including pyrazolo[3,4-d]-, and triazolo[4,5-d]pyrimidines, for anticonvulsant activity. This study provides insights into the potential neurological applications of compounds structurally related to the one (Kelley et al., 1995).

Antimicrobial and Antifungal Activity

• Suresh, Lavanya, and Rao (2016) synthesized novel thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]pyridine-9-carbonitrile derivatives and evaluated their antimicrobial and antifungal activities. The significant biological activity observed against various microorganisms indicates potential medical applications for compounds with similar structures (Suresh, Lavanya, & Rao, 2016).